methyl 6-bromo-4-(3,4,5-trimethoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide

• IUPAC Name: methyl 6-bromo-1,1-dioxo-4-(3,4,5-trimethoxyphenyl)-1λ6,4-benzothiazine-2-carboxylate
• InChI: InChI=1S/C19H18BrNO7S/c1-25-14-8-12(9-15(26-2)18(14)27-3)21-10-17(19(22)28-4)29(23,24)16-6-5-11(20)7-13(16)21/h5-10H,1-4H3
• InChI Key: LAEHDNZULYPPKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)Br)C(=O)OC
• Molecular Formula: C19H18BrNO7S
• Molecular Weight: 484.3 g/mol

Description

Methyl 6-bromo-4-(3,4,5-trimethoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide is a useful research compound. Its molecular formula is C19H18BrNO7S and its molecular weight is 484.32. The purity is usually 95%.
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Scientific Research Applications

Tandem Cyclocondensation-Knoevenagel–Michael Reaction

• The compound is utilized in the synthesis of N-bromo sulfonamide reagents, specifically for a novel reagent named N,2-dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide (DCDBTSD). This reagent has been characterized thoroughly and shows high efficiency as a catalyst in one-pot pseudo five-component condensation reactions (Khazaei, Abbasi, & Moosavi‐Zare, 2014).

Synthesis and Pharmacological Activity

• This compound is a precursor in synthesizing N-(2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4H-1,2,4-benzothiadiazine-3-carboxamides 1,1-dioxides, which have been evaluated for pharmacological activity. However, the focus was on their myorelaxant activity, not on drug usage or dosage (Khelili et al., 2012).

Precursor for Antiosteoarthritis Compounds

• The compound has been identified as a precursor in the synthesis of quaternary ammonium derivatives, which are potential antiosteoarthritis compounds (Vidal, Madelmont, & Mounetou, 2006).

Crystallographic Studies

• It has been used in crystallographic studies, particularly in synthesizing and crystallizing different compounds. These studies contribute to our understanding of molecular structures and interactions, such as hydrogen bonds and π···π interactions (Arshad et al., 2013).

Synthesis of 3,4-Dihydro-2-Methyl-3-Oxo-2H-Benzo-1,4-Thiazine-2-Carboxylic Acids

• It plays a role in synthesizing 3,4-dihydro-2-methyl-3-oxo-2H-benzo-1,4-thiazine-2-carboxylic acids. These compounds are important intermediates in chemical synthesis processes (Cizej & Urleb, 1996).